2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide

• Molecular Formula: C12H14IN5OS
• Molecular Weight: 403.24 g/mol
• IUPAC Name: 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide
• InChI: InChI=1S/C12H14IN5OS/c1-7-5-9(13)3-4-10(7)15-11(19)6-20-12-17-16-8(2)18(12)14/h3-5H,6,14H2,1-2H3,(H,15,19)
• InChI Key: FYPAHSSAZJTRFM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)I)NC(=O)CSC2=NN=C(N2N)C

Description

2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide, also known as AMTAI, is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter receptors. Specifically, this compound has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of anxiety and seizure activity. This compound has also been shown to inhibit the activity of NMDA receptors, which play a role in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety and seizure activity. This compound has also been shown to improve learning and memory in certain tasks. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide has several advantages for lab experiments, including its ability to modulate neurotransmitter receptors and its potential as a tool for studying the function of certain brain regions and circuits. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide. One direction is to further investigate the mechanism of action of this compound and its potential side effects. Another direction is to explore the potential therapeutic applications of this compound for neurological disorders such as epilepsy and anxiety. In addition, there is potential for this compound to be used as a tool for studying the function of certain brain regions and circuits, and future studies could explore this possibility further. Overall, this compound has potential applications in scientific research and warrants further investigation.

Synthesis Methods

2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide can be synthesized using various methods, including the reaction between 4-iodo-2-methylbenzene-1-sulfonyl chloride and 4-amino-5-methyl-1,2,4-triazole in the presence of a base such as potassium carbonate. Another method involves the reaction between 4-iodo-2-methylbenzene-1-sulfonyl chloride and 4-amino-5-methyl-1,2,4-triazole-3-thiol in the presence of a base such as sodium hydride. The synthesis of this compound has been optimized to improve yield and purity, and the compound has been characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been studied for its effects on the central nervous system and has been shown to modulate the activity of certain neurotransmitter receptors. This compound has also been studied for its potential as a treatment for neurological disorders such as epilepsy and anxiety. In addition, this compound has been investigated for its potential as a tool for studying the function of certain brain regions and circuits.